Cas no 61368-91-0 (Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-)

Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)- structure
61368-91-0 structure
Product Name:Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-
CAS No:61368-91-0
MF:C12H5Cl3N2O5
MW:363.537500143051
CID:481941
PubChem ID:71396437
Update Time:2025-04-19

Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-
    • 1,2,3-trichloro-5-(2,4-dinitrophenoxy)benzene
    • 61368-91-0
    • DTXSID00818001
    • Inchi: 1S/C12H5Cl3N2O5/c13-8-4-7(5-9(14)12(8)15)22-11-2-1-6(16(18)19)3-10(11)17(20)21/h1-5H
    • InChI Key: SJIKQWZCHWYVQU-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])Cl)Cl

Computed Properties

  • Exact Mass: 361.92655
  • Monoisotopic Mass: 361.926404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 95.51
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